N-(2-iodophenyl)-4-(2-oxo-2H-chromen-3-yl)benzamide

• IUPAC Name: N-(2-iodophenyl)-4-(2-oxochromen-3-yl)benzamide
• InChI: InChI=1S/C22H14INO3/c23-18-6-2-3-7-19(18)24-21(25)15-11-9-14(10-12-15)17-13-16-5-1-4-8-20(16)27-22(17)26/h1-13H,(H,24,25)
• InChI Key: TWAGQWLWAMVTEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=O)O2)C3=CC=C(C=C3)C(=O)NC4=CC=CC=C4I
• Molecular Formula: C22H14INO3
• Molecular Weight: 467.3 g/mol

Description

N-(2-iodophenyl)-4-(2-oxo-2H-chromen-3-yl)benzamide, also known as ICPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

N-(2-iodophenyl)-4-(2-oxo-2H-chromen-3-yl)benzamide works by inhibiting the activity of certain enzymes and proteins that play a role in inflammation and cancer. It has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, as well as the activation of nuclear factor kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways. N-(2-iodophenyl)-4-(2-oxo-2H-chromen-3-yl)benzamide has also been found to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways.
Biochemical and Physiological Effects:
N-(2-iodophenyl)-4-(2-oxo-2H-chromen-3-yl)benzamide has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in animal models of various diseases, including arthritis, colitis, and neuroinflammation. N-(2-iodophenyl)-4-(2-oxo-2H-chromen-3-yl)benzamide has also been found to inhibit the growth and proliferation of cancer cells in vitro and in vivo. Additionally, N-(2-iodophenyl)-4-(2-oxo-2H-chromen-3-yl)benzamide has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-iodophenyl)-4-(2-oxo-2H-chromen-3-yl)benzamide in lab experiments is its specificity for certain enzymes and proteins, which allows for targeted inhibition of specific pathways. However, one limitation is that N-(2-iodophenyl)-4-(2-oxo-2H-chromen-3-yl)benzamide may have off-target effects, which can complicate the interpretation of results.

Future Directions

There are several future directions for the study of N-(2-iodophenyl)-4-(2-oxo-2H-chromen-3-yl)benzamide. One area of research is the development of new drugs based on N-(2-iodophenyl)-4-(2-oxo-2H-chromen-3-yl)benzamide for the treatment of inflammatory diseases, cancer, and neurodegenerative disorders. Another area of research is the investigation of the molecular mechanisms underlying the effects of N-(2-iodophenyl)-4-(2-oxo-2H-chromen-3-yl)benzamide, which could lead to the identification of new therapeutic targets. Finally, further studies are needed to determine the safety and efficacy of N-(2-iodophenyl)-4-(2-oxo-2H-chromen-3-yl)benzamide in humans.

Scientific Research Applications

N-(2-iodophenyl)-4-(2-oxo-2H-chromen-3-yl)benzamide has been found to have potential applications in various fields of scientific research. It has been shown to have anti-inflammatory and anti-cancer properties, making it a promising candidate for the development of new drugs. N-(2-iodophenyl)-4-(2-oxo-2H-chromen-3-yl)benzamide has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.